Cas no 304889-00-7 (N-(2,4-dimethylphenyl)-3-phenoxypropanamide)

• Product Name: N-(2,4-dimethylphenyl)-3-phenoxypropanamide
• CAS No: 304889-00-7
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 6365390
• PubChem ID: 725623
• Update Time: 2025-05-22

N-(2,4-dimethylphenyl)-3-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-3-phenoxypropanamide
• Propanamide, N-(2,4-dimethylphenyl)-3-phenoxy-
• HMS2885I15
• CHEMBL1410801
• 6048-40-4
• SCHEMBL3408850
• CBMicro_049773
• BIM-0049642.P001
• 304889-00-7
• MLS001194723
• REGID_for_CID_725623
• DTXSID50975890
• SMR000554881
• N-(2,4-Dimethylphenyl)-3-phenoxypropanimidic acid
• SR-01000410577
• F0451-4565
• SR-01000410577-1
• Oprea1_725166
• AKOS001485732
• Oprea1_300256

• Inchi： 1S/C17H19NO2/c1-13-8-9-16(14(2)12-13)18-17(19)10-11-20-15-6-4-3-5-7-15/h3-9,12H,10-11H2,1-2H3,(H,18,19)
• InChI Key： HHQIDSXSZWBSCQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CCOC1=CC=CC=C1

Computed Properties

• Exact Mass: 269.141578849g/mol
• Monoisotopic Mass: 269.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Boiling Point: 450.7±33.0 °C(Predicted)
• pka: 14.45±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,4-dimethylphenyl)-3-phenoxypropanamide

N-(2,4-dimethylphenyl)-3-phenoxypropanamide (CAS No. 304889-00-7): A Comprehensive Overview

N-(2,4-dimethylphenyl)-3-phenoxypropanamide (CAS No. 304889-00-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, also known by its systematic IUPAC name, belongs to the class of propanamide derivatives and features a distinctive molecular structure combining aromatic and aliphatic components.

The molecular structure of N-(2,4-dimethylphenyl)-3-phenoxypropanamide consists of a propanamide backbone substituted with a phenoxy group at the 3-position and a 2,4-dimethylphenyl moiety at the nitrogen atom. This arrangement gives the compound interesting physicochemical properties, including moderate solubility in organic solvents and specific interactions with biological systems. Researchers have been particularly interested in its potential as a chemical intermediate for more complex molecules.

Recent studies have explored the synthetic applications of CAS 304889-00-7, particularly in pharmaceutical research and material science. The compound's ability to serve as a building block for more complex structures makes it valuable in drug discovery programs. Its structural features suggest potential for creating novel compounds with specific biological activities, though current research is primarily focused on its use as an intermediate rather than as an active pharmaceutical ingredient itself.

The thermal stability and reactivity profile of N-(2,4-dimethylphenyl)-3-phenoxypropanamide have been subjects of investigation in materials science applications. Its aromatic components contribute to interesting electronic properties that may be useful in developing specialized polymers or small-molecule materials. These characteristics align with current industry trends toward functional materials with tailored properties.

From a commercial perspective, 304889-00-7 has seen growing demand in research and development sectors. Suppliers typically offer this compound in high purity grades suitable for laboratory use, with quantities ranging from milligrams to kilograms. The global market for such specialized intermediates continues to expand, driven by increasing R&D activities in pharmaceutical and material science fields.

Analytical characterization of N-(2,4-dimethylphenyl)-3-phenoxypropanamide typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's identity and purity, which are crucial for research applications. The compound's distinct spectral signatures make it relatively straightforward to identify and quantify in various matrices.

Handling and storage recommendations for CAS 304889-00-7 follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper precautions should be taken, including the use of personal protective equipment and storage in cool, dry conditions away from strong oxidizers. These safety considerations are particularly important given current industry focus on laboratory safety protocols and responsible chemical management.

The synthesis of N-(2,4-dimethylphenyl)-3-phenoxypropanamide typically involves condensation reactions between appropriate precursors. Recent advances in green chemistry have led to improved synthetic routes with better atom economy and reduced environmental impact. These developments align with the chemical industry's growing emphasis on sustainable synthesis methods.

Looking forward, research directions for 304889-00-7 may include exploration of its potential in catalysis or as a ligand in coordination chemistry. The compound's structural features suggest possible applications in these areas, though such uses would require further investigation. This aligns with current scientific interest in developing novel catalytic systems and molecular recognition platforms.

For researchers considering working with N-(2,4-dimethylphenyl)-3-phenoxypropanamide, it's important to consult the latest literature and safety data. The compound's commercial availability from multiple suppliers makes it accessible for various research applications, while its unique structure offers opportunities for innovative chemistry in multiple fields.